Cas no 25141-27-9 (Acetic acid,2-(2,3,4-trichlorophenoxy)-)
25141-27-9 structure
Product Name:Acetic acid,2-(2,3,4-trichlorophenoxy)-
CAS No:25141-27-9
MF:C8H5Cl3O3
MW:255.482499837875
CID:285242
PubChem ID:146986
Update Time:2025-04-19
Acetic acid,2-(2,3,4-trichlorophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-(2,3,4-trichlorophenoxy)-
- 2-(2,3,4-trichlorophenoxy)acetic acid
- 2,4,5-(trichlorophenoxy)acetic acid
- Acetic acid, (2,3,4-trichlorophenoxy)-
- (2,3,4-Trichlorophenoxy)acetic acid
- SCHEMBL3050910
- 25141-27-9
- DTXSID30179819
-
- Inchi: 1S/C8H5Cl3O3/c9-4-1-2-5(8(11)7(4)10)14-3-6(12)13/h1-2H,3H2,(H,12,13)
- InChI Key: QMSFHWZMMPPKIR-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=CC=1OCC(=O)O)Cl)Cl
Computed Properties
- Exact Mass: 253.93055
- Monoisotopic Mass: 253.93
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.6048 (rough estimate)
- Boiling Point: 361.82°C (rough estimate)
- Flash Point: 184.6°C
- Refractive Index: 1.4700 (estimate)
- PSA: 46.53
Acetic acid,2-(2,3,4-trichlorophenoxy)- Related Literature
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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